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Compound of Interest

Compound Name: Zinc 5-nitroisophthalate

Cat. No.: B3393927

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure and synthesis
of coordination polymers based on zinc and 5-nitroisophthalic acid. Primarily targeting
researchers, scientists, and professionals in drug development, this document collates
crystallographic data, detailed experimental protocols, and visual representations of the
molecular architecture and synthesis workflows.

Introduction

Zinc 5-nitroisophthalate is a coordination polymer with a three-dimensional network structure.
The presence of both zinc ions and nitro functional groups imparts interesting optical,
electronic, and magnetic properties, making it a subject of research in catalysis, coordination
chemistry, and materials science. Its porous structure also suggests potential applications in
gas storage and separation. This guide focuses on the detailed crystal structure of a
representative zinc 5-nitroisophthalate complex, providing a foundational understanding for
further research and application.

Crystallographic Data

The crystal structure of a prominent zinc 5-nitroisophthalate complex, specifically [Zn(NIPH)
(bbib)]zn-nbbib-nH20 (where H2NIPH = 5-nitroisophthalic acid and bbib = 1,4-bis(1H-
benzimidazolyl)butane), has been determined by single-crystal X-ray diffraction. The key
crystallographic data are summarized in the table below.
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Parameter Value

Empirical Formula C30H28Ne0Os2Zn
Formula Weight 646.00

Crystal System Monoclinic

Space Group P2i/c

a (A) 12.086(2)

b (A) 16.794(4)

c (A 14.189(3)

a(°) 90

B () 108.96(3)

y () 90

Volume (A3) 2724.8(10)

z 4

Density (calculated) (g/cm3) 1.575

Absorption Coefficient (mm™1) 1.055

F(000) 1336

Crystal Size (mms3) 0.20x0.18 x 0.15
Theta range for data collection (°) 2.11to0 25.00
Reflections collected 9589

Independent reflections 4791 [R(int) = 0.0412]
Final R indices [I>2sigma(l)] R1=0.0488, wR2 =0.1198
R indices (all data) R1=0.0711, wR2 = 0.1343

Experimental Protocols
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Synthesis of [Zn(NIPH)(bbib)]zn-nbbib-nH20

Materials:

5-nitroisophthalic acid (HzNIPH)

1,4-bis(1H-benzimidazolyl)butane (bbib)

Zn(NO3)2:6H20

NaOH

Distilled water

Procedure: A mixture of 5-nitroisophthalic acid (0.1 mmol, 21.1 mg), 1,4-bis(1H-
benzimidazolyl)butane (0.1 mmol, 28.6 mg), Zn(NOs3)2:6H20 (0.1 mmol, 29.7 mg), and distilled
water (10 mL) was prepared. The pH of the mixture was adjusted to 7.0 using a 0.1 M NaOH
solution. The resulting mixture was sealed in a 25 mL Teflon-lined stainless steel autoclave and
heated to 160 °C for 72 hours. After cooling to room temperature at a rate of 5 °C/h, colorless
block-shaped crystals were obtained. The crystals were washed with distilled water and dried in
air.

X-ray Crystallography

A single crystal of the title compound with dimensions 0.20 mm x 0.18 mm x 0.15 mm was
selected for X-ray diffraction analysis. The data were collected on a Bruker SMART APEX I
CCD diffractometer with graphite-monochromated MoKa radiation (A = 0.71073 A) at 293(2) K.
The structure was solved by direct methods and refined by full-matrix least-squares on F2 using
the SHELXTL-97 software package.

Visualizations
Synthesis Workflow

The following diagram illustrates the hydrothermal synthesis process for the zinc 5-
nitroisophthalate complex.
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Synthesis Workflow for [Zn(NIPH)(bbib)]zn-nbbib-nH20
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Caption: Hydrothermal synthesis of a zinc 5-nitroisophthalate complex.
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Coordination Environment of Zinc

The following diagram depicts the coordination environment around the zinc ion in the crystal
structure.
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Caption: Tetrahedral coordination of the Zn(ll) ion.

Signaling Pathways

No information regarding the involvement of zinc 5-nitroisophthalate or its complexes in
biological signaling pathways was identified in the reviewed scientific literature. The research
focus on this compound is primarily in the field of materials science.

Conclusion

This technical guide provides a detailed summary of the crystal structure and synthesis of a
representative zinc 5-nitroisophthalate coordination polymer. The provided crystallographic
data and experimental protocols offer a solid foundation for researchers interested in the
synthesis and characterization of novel metal-organic frameworks. The lack of data on
biological signaling pathways highlights a potential area for future investigation, particularly if
these compounds are to be considered for any biomedical applications.

 To cite this document: BenchChem. [Unveiling the Crystal Architecture of Zinc 5-
Nitroisophthalate Complexes: A Technical Guide]. BenchChem, [2025]. [Online PDF].
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Available at: [https://www.benchchem.com/product/b3393927#crystal-structure-of-zinc-5-
nitroisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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